![molecular formula C11H10BrNO B2421372 2-bromo-1-(1H-indol-3-yl)propan-1-one CAS No. 19620-87-2](/img/structure/B2421372.png)
2-bromo-1-(1H-indol-3-yl)propan-1-one
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Overview
Description
“2-bromo-1-(1H-indol-3-yl)propan-1-one” is a biochemical compound used for proteomics research . It belongs to the class of organic compounds known as 3-alkylindoles . The molecular formula of this compound is C11H10BrNO .
Molecular Structure Analysis
The linear formula of “2-bromo-1-(1H-indol-3-yl)propan-1-one” is C11H10BrNO . The molecular weight of this compound is 252.11 .Scientific Research Applications
- Application : It can modify proteins by reacting with specific amino acid residues, such as cysteine or lysine. Researchers use it to label proteins for mass spectrometry-based analysis, protein-protein interaction studies, and post-translational modification investigations .
- Application : Researchers explore the potential of 2-bromo-1-(1H-indol-3-yl)propan-1-one as a scaffold for designing new drugs. Its indole moiety can be modified to create analogs with improved pharmacological properties. For example, indole derivatives have shown anti-inflammatory, analgesic, and anti-ulcerogenic effects .
Proteomics Research
Drug Discovery and Medicinal Chemistry
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, have been found to interact with a broad range of targets due to their diverse chemical and biological properties .
Mode of Action
Indole derivatives have been reported to exhibit various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest a complex interaction with multiple targets leading to diverse biochemical changes.
Biochemical Pathways
Given the broad range of biological activities exhibited by indole derivatives, it can be inferred that multiple pathways could be affected, leading to downstream effects that contribute to its overall biological activity .
Result of Action
Based on the diverse biological activities of indole derivatives, it can be inferred that the compound may induce a variety of molecular and cellular changes .
properties
IUPAC Name |
2-bromo-1-(1H-indol-3-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO/c1-7(12)11(14)9-6-13-10-5-3-2-4-8(9)10/h2-7,13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDRSWRYWHAWHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CNC2=CC=CC=C21)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-1-(1H-indol-3-yl)propan-1-one |
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